1-Chloro-1-(5-fluoro-2-(trifluoromethylthio)phenyl)propan-2-one
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Overview
Description
1-Chloro-1-(5-fluoro-2-(trifluoromethylthio)phenyl)propan-2-one is a chemical compound with the molecular formula C10H7ClF4OS It is known for its unique structure, which includes a chloro group, a fluoro group, and a trifluoromethylthio group attached to a phenyl ring
Preparation Methods
The synthesis of 1-Chloro-1-(5-fluoro-2-(trifluoromethylthio)phenyl)propan-2-one typically involves multiple steps, including the introduction of the chloro, fluoro, and trifluoromethylthio groups onto the phenyl ring. The reaction conditions often require specific reagents and catalysts to ensure the desired substitutions occur efficiently. Industrial production methods may involve large-scale reactions with optimized conditions to maximize yield and purity .
Chemical Reactions Analysis
1-Chloro-1-(5-fluoro-2-(trifluoromethylthio)phenyl)propan-2-one undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized under specific conditions to form different products.
Reduction: Reduction reactions can modify the functional groups attached to the phenyl ring.
Substitution: The chloro and fluoro groups can be substituted with other functional groups using appropriate reagents and conditions.
Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed depend on the specific reaction conditions and reagents used .
Scientific Research Applications
1-Chloro-1-(5-fluoro-2-(trifluoromethylthio)phenyl)propan-2-one has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: Researchers study its interactions with biological molecules to understand its potential effects.
Medicine: It may be investigated for its potential therapeutic properties.
Industry: This compound can be used in the development of new materials and chemical processes
Mechanism of Action
The mechanism of action of 1-Chloro-1-(5-fluoro-2-(trifluoromethylthio)phenyl)propan-2-one involves its interaction with specific molecular targets. The chloro, fluoro, and trifluoromethylthio groups play crucial roles in these interactions, affecting the compound’s reactivity and binding affinity. The pathways involved depend on the specific application and the biological or chemical context .
Comparison with Similar Compounds
1-Chloro-1-(5-fluoro-2-(trifluoromethylthio)phenyl)propan-2-one can be compared with other similar compounds, such as:
- 1-Chloro-1-(5-chloro-2-(trifluoromethylthio)phenyl)propan-2-one
- 1-Chloro-1-(5-(trifluoromethyl)-2-(trifluoromethylthio)phenyl)propan-2-one
These compounds share similar structural features but differ in the specific substituents attached to the phenyl ring.
Properties
Molecular Formula |
C10H7ClF4OS |
---|---|
Molecular Weight |
286.67 g/mol |
IUPAC Name |
1-chloro-1-[5-fluoro-2-(trifluoromethylsulfanyl)phenyl]propan-2-one |
InChI |
InChI=1S/C10H7ClF4OS/c1-5(16)9(11)7-4-6(12)2-3-8(7)17-10(13,14)15/h2-4,9H,1H3 |
InChI Key |
ZNLWSXLHWRJQKP-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)C(C1=C(C=CC(=C1)F)SC(F)(F)F)Cl |
Origin of Product |
United States |
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